Cas no 331964-26-2 (2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno2,3-Cpyridine-3-carbonitrile)

• Product Name: 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno2,3-Cpyridine-3-carbonitrile
• CAS No: 331964-26-2
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 3057241
• PubChem ID: 1830672
• Update Time: 2025-10-28

2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno2,3-Cpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile
• SCHEMBL17194172
• CS-0359049
• AKOS000145867
• TimTec1_006880
• MLS000099067
• SMR000070069
• 331964-26-2
• cid_1830672
• AB00093425-01
• 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile
• SDCCGMLS-0036952.P002
• Cambridge id 5684211
• BBL022233
• Oprea1_441503
• Oprea1_358219
• regid4258377
• BDBM40977
• CHEMBL1390871
• HMS2273F19
• STK049881
• 2-azanyl-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
• 2-amino-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
• WAY-299230
• HMS1553I16
• 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno2,3-Cpyridine-3-carbonitrile

• Inchi： 1S/C10H13N3S/c1-2-13-4-3-7-8(5-11)10(12)14-9(7)6-13/h2-4,6,12H2,1H3
• InChI Key： XTYAYGWNMNCCLD-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CN(CC)CC2)N

Computed Properties

• Exact Mass: 207.08301860Da
• Monoisotopic Mass: 207.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.3Ų

Additional information on 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno2,3-Cpyridine-3-carbonitrile

Introduction to 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile (CAS No. 331964-26-2)

2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile (CAS No. 331964-26-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, which include a thienopyridine core and a cyano group. The compound's structure and properties make it a promising candidate for various therapeutic applications.

The chemical structure of 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile consists of a fused five-membered thiophene ring and a six-membered pyridine ring, with an ethyl group and an amino group attached to the pyridine ring. The cyano group at the 3-position of the pyridine ring adds to the compound's reactivity and potential biological activity. This unique combination of functional groups provides a robust platform for the design and synthesis of novel pharmaceutical agents.

Recent research has focused on the potential therapeutic applications of 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile. Studies have shown that this compound exhibits significant biological activity against various targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to have potent inhibitory effects on specific kinases, which are key enzymes in cellular signaling pathways that are often dysregulated in cancer cells.

In the context of neurological disorders, 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile has shown promise as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease. Its ability to modulate neurotransmitter systems and protect against neurodegeneration makes it an attractive candidate for further investigation in this area.

The synthesis of 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the cyclization of appropriate precursors followed by functional group modifications to introduce the desired substituents. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

The pharmacokinetic properties of 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile in various therapeutic settings. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and significant therapeutic benefits in preclinical models. However, further studies are needed to fully understand its potential as a therapeutic agent.

In conclusion, 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile (CAS No. 331964-26-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.